Cas no 1806138-68-0 (Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806138-68-0
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4837527
• Update Time: 2025-06-26

Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8F4INO3/c1-2-18-9(17)8-7(15)5(4-11)3-6(16-8)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： QYICNHWUYPPVKW-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=NC(=CC=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate, with the CAS number 1806138-68-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups: a fluoromethyl group at position 4, an iodo group at position 3, a trifluoromethoxy group at position 6, and an ethyl ester group at position 2. These substituents confer the molecule with distinctive chemical properties and reactivity, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate involves a series of intricate organic reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the iodo-substituted pyridine framework. Additionally, the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution has been facilitated by the development of novel catalysts and reaction conditions.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The presence of multiple electron-withdrawing groups (such as the trifluoromethoxy and iodo groups) enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent studies have demonstrated that Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate exhibits promising activity in inhibiting key enzymes involved in cancer progression. For example, researchers have reported its ability to modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression.

Beyond its role in drug discovery, this compound has also found applications in materials science. The fluorinated substituents impart unique electronic and physical properties to the molecule, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its high electron mobility and stability under operational conditions are highly desirable.

The toxicity profile of Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate has been extensively studied to ensure its safe handling and application. Preclinical studies indicate that while the compound exhibits potent biological activity, it also demonstrates selectivity towards its target molecules, reducing off-target effects. Furthermore, recent advancements in toxicokinetics have provided deeper insights into its metabolism and excretion pathways, paving the way for safer therapeutic applications.

In conclusion, Ethyl 4-(fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.